Cas no 1197-36-0 (1,2-dichloro-4-(isocyanomethyl)benzene)

1,2-Dichloro-4-(isocyanomethyl)benzene is a versatile aromatic compound featuring both dichloro and isocyanomethyl functional groups. Its reactive isocyanate moiety makes it a valuable intermediate in organic synthesis, particularly for the preparation of ureas, carbamates, and other nitrogen-containing derivatives. The dichloro substitution enhances its stability and influences electronic properties, facilitating selective reactions in pharmaceutical and agrochemical applications. This compound is particularly useful in cross-coupling reactions and polymer chemistry, where its bifunctional reactivity enables the construction of complex molecular architectures. Careful handling is required due to the isocyanate group's sensitivity to moisture and potential reactivity.
1,2-dichloro-4-(isocyanomethyl)benzene structure
1197-36-0 structure
Product Name:1,2-dichloro-4-(isocyanomethyl)benzene
CAS No:1197-36-0
MF:C8H5Cl2N
MW:186.037999868393
MDL:MFCD04117527
CID:895601
PubChem ID:2758072
Update Time:2025-05-21

1,2-dichloro-4-(isocyanomethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 3,4-DICHLOROBENZYL ISOCYANIDE
    • 1,2-dichloro-4-(isocyanomethyl)benzene
    • 3,4-Dichlorbenzylisonitril
    • MDL: MFCD04117527
    • Inchi: 1S/C8H5Cl2N/c1-11-5-6-2-3-7(9)8(10)4-6/h2-4H,5H2
    • InChI Key: QMYVLWDYEJFVHW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C[N+]#[C-])Cl

Computed Properties

  • Exact Mass: 184.98000
  • Monoisotopic Mass: 184.9799046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 4.4Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.64340

1,2-dichloro-4-(isocyanomethyl)benzene Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Additional information on 1,2-dichloro-4-(isocyanomethyl)benzene

Comprehensive Analysis of 1,2-Dichloro-4-(isocyanomethyl)benzene (CAS No. 1197-36-0): Properties, Applications, and Industry Trends

1,2-Dichloro-4-(isocyanomethyl)benzene (CAS No. 1197-36-0) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This aromatic derivative, featuring both dichloro and isocyanomethyl functional groups, has garnered significant attention due to its role as a key intermediate in the synthesis of agrochemicals, pharmaceuticals, and advanced materials. Its molecular formula, C8H5Cl2N, highlights its potential for selective reactivity, making it a valuable building block in organic chemistry.

In recent years, the demand for high-purity 1,2-dichloro-4-(isocyanomethyl)benzene has surged, driven by advancements in green chemistry and sustainable manufacturing practices. Researchers and industry professionals frequently search for terms like "synthesis of 1,2-dichloro-4-(isocyanomethyl)benzene", "CAS 1197-36-0 suppliers", and "isocyanomethyl benzene derivatives applications", reflecting the compound's growing relevance. Its compatibility with catalyzed cross-coupling reactions and polymer modification further enhances its appeal in cutting-edge applications.

The physicochemical properties of CAS No. 1197-36-0 contribute to its industrial utility. With a molecular weight of 186.04 g/mol and a distinct melting point range, this compound exhibits stability under controlled conditions, enabling its use in precision chemical processes. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, addressing the stringent quality requirements of sectors like electronic materials and specialty coatings. Discussions around "thermal stability of dichlorobenzene derivatives" and "safe handling of isocyanomethyl compounds" frequently arise in technical forums, underscoring the need for accurate data dissemination.

From an environmental perspective, the biodegradability and ecotoxicological profile of 1,2-dichloro-4-(isocyanomethyl)benzene have become focal points for regulatory compliance. Innovations in waste minimization and atom-efficient synthesis routes align with global trends toward circular economy principles. Notably, patent analyses reveal increasing R&D activity around this compound, particularly in photoactive materials and controlled-release formulations, answering frequent queries like "emerging uses of CAS 1197-36-0".

Market intelligence indicates that Asia-Pacific dominates the production landscape for 1,2-dichloro-4-(isocyanomethyl)benzene, with stringent GMP standards shaping supply chain dynamics. The compound's role in high-performance adhesives and liquid crystal displays (LCDs) has spurred niche demand, while its potential in metal-organic frameworks (MOFs) remains an active research frontier. Technical whitepapers often address "scaling up dichlorobenzene-isocyanate reactions" and "analytical challenges in isocyanomethyl compound characterization", reflecting practitioner priorities.

Quality control protocols for CAS 1197-36-0 emphasize rigorous spectroscopic validation (FTIR, NMR) and residual solvent monitoring, particularly for pharmaceutical-grade material. The compound's electrophilic reactivity enables diverse functionalization pathways, as evidenced by its incorporation into heterocyclic scaffolds and ligand systems. Recent publications exploring "microwave-assisted synthesis of isocyanomethyl aromatics" and "computational modeling of dichlorobenzene reactivity" demonstrate the interdisciplinary interest in this chemical entity.

In conclusion, 1,2-dichloro-4-(isocyanomethyl)benzene (CAS No. 1197-36-0) represents a critical junction between traditional aromatic chemistry and modern material science. Its evolving applications across electronics, catalysis, and formulation science continue to inspire innovation, while sustainability considerations drive process optimization. The compound's technical narrative intersects with contemporary search trends like "bio-based alternatives to dichlorobenzene derivatives" and "regulatory updates for isocyanate intermediates", ensuring its enduring relevance in chemical enterprise.

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